4-(1-Azepanylmethyl)-1-[(4-chlorophenyl)sulfonyl]-4-piperidinol

• IUPAC Name: 4-(azepan-1-ylmethyl)-1-(4-chlorophenyl)sulfonylpiperidin-4-ol
• InChI: InChI=1S/C18H27ClN2O3S/c19-16-5-7-17(8-6-16)25(23,24)21-13-9-18(22,10-14-21)15-20-11-3-1-2-4-12-20/h5-8,22H,1-4,9-15H2
• InChI Key: YLBPHKYGCZCKCT-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC2(CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl)O
• Molecular Formula: C18H27ClN2O3S
• Molecular Weight: 386.9 g/mol
• CAS No.: 478041-68-8

Description

4-(1-Azepanylmethyl)-1-[(4-chlorophenyl)sulfonyl]-4-piperidinol is a useful research compound. Its molecular formula is C18H27ClN2O3S and its molecular weight is 386.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Applications

4-(1-Azepanylmethyl)-1-[(4-chlorophenyl)sulfonyl]-4-piperidinol and its derivatives have shown promising antibacterial properties. Specifically, a compound synthesized from this chemical showed significant growth inhibition of various bacterial strains, including Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis . This compound demonstrated minimum inhibitory concentrations (MIC) ranging from 10.31±1.00 to 11.77±5.00 μM, positioning it as a potential candidate for antibacterial drug development (Iqbal et al., 2017).

Alzheimer's Disease Treatment

Derivatives of this compound have been synthesized and evaluated as new drug candidates for treating Alzheimer's disease. The compounds were subjected to spectral analysis and screened for enzyme inhibition activity against acetyl cholinesterase (AChE), a key enzyme associated with Alzheimer's. The assessment of their potential as drug candidates was further supported by haemolytic activity evaluation (Rehman et al., 2018).

Anticancer Properties

The compound's derivatives have also been explored for their anticancer properties. A particular study focused on synthesizing piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluating them as potential anticancer agents. The compounds exhibited significant inhibitory effects, with low IC50 values, indicating strong anticancer properties relative to the reference compound doxorubicin (Rehman et al., 2018).

Enzyme Inhibition and Antioxidant Activity

The compound and its derivatives have been studied for their enzyme inhibition and antioxidant activities. Synthesized derivatives were tested and showed significant inhibitory activity against certain enzymes. They also exhibited notable antioxidant capacity in various assays, indicating potential therapeutic applications in conditions where oxidative stress is a factor (Karaman et al., 2016).